1,1-Diphenylethanethiol

• Molecular Formula: C14H14S
• Molecular Weight: 214.33 g/mol
• IUPAC Name: 1,1-diphenylethanethiol
• InChI: InChI=1S/C14H14S/c1-14(15,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,15H,1H3
• InChI Key: VYCYXDOJCCIXIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)S

Description

1,1-Diphenylethanethiol (C${14}$H${14}$S) is a sulfur-containing organic compound characterized by two phenyl groups attached to a central ethane backbone, with a thiol (-SH) functional group. This structure confers unique reactivity, particularly in coordination chemistry and catalysis. Its molecular weight is 214.33 g/mol, and it is often utilized as a ligand in transition metal complexes due to the strong covalent character of the thiolate-metal bond .

The compound plays a critical role in bio-inspired metal-thiolate systems, enabling electron transfer and catalytic activation of small molecules such as hydrogen peroxide . It has also been employed in vanadium-based catalysts for selective sulfoxidation reactions, achieving high yields (80%) and stability under repetitive reaction conditions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1,1-Diphenylethanethiol with structurally or functionally related compounds, focusing on molecular properties, reactivity, and applications.

1,1-Diphenylethane (C${14}$H${14}$)

• Structure : Lacks the thiol (-SH) group, featuring a simple ethane bridge between two phenyl groups.
• Reactivity: Inert compared to 1,1-Diphenylethanethiol, as it cannot form thiolate-metal bonds. Used in sodium-catalyzed conversions to alkanes .

1,2-Diphenylethyne (C${14}$H${10}$)

• Structure : An alkyne with phenyl groups on adjacent carbons.
• Properties : Molecular weight = 178.23 g/mol; highly unsaturated, leading to reactivity in cycloaddition and polymerization .
• Applications : Primarily in material science for conductive polymers, contrasting with 1,1-Diphenylethanethiol’s catalytic roles .

1-Phenylethanol (C$8$H${10}$O)

• Structure : A secondary alcohol with a phenyl group and hydroxyl (-OH) functionality.
• Properties : Molecular weight = 122.17 g/mol; polar, with applications in fragrances and pharmaceuticals .
• Reactivity: Participates in oxidation reactions (e.g., to acetophenone) but lacks the sulfur-based redox activity of 1,1-Diphenylethanethiol .

Vanadium Thiolate Complexes

• Structure : 1,1-Diphenylethanethiol coordinates with vanadium in complexes like [VO$2$L(NS$2$)] (1) and [VOL(N$2$S$2$)] (2), where L = thiolate ligand .
• Reactivity :
  • Complex 1 : Trigonal bipyramidal geometry; HOMO localized on sulfur (56%), enabling efficient sulfide oxidation (81% conversion) .
  • Complex 2 : Square-pyramidal geometry; SOMO localized on vanadium (92%), showing lower conversion (44%) but higher stability .
• Comparison : 1,1-Diphenylethanethiol’s covalent V–S bonds enhance catalytic efficiency compared to oxygen- or nitrogen-based ligands.

Data Tables

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Functional Group	Molecular Weight (g/mol)	Key Applications
1,1-Diphenylethanethiol	C${14}$H${14}$S	-SH	214.33	Catalysis, metal complexes
1,1-Diphenylethane	C${14}$H${14}$	None	182.27	Organic synthesis
1,2-Diphenylethyne	C${14}$H${10}$	Alkyne	178.23	Conductive polymers
1-Phenylethanol	C$8$H${10}$O	-OH	122.17	Pharmaceuticals

Table 2: Catalytic Performance of Vanadium-Thiolate Complexes

Complex	Geometry	HOMO/SOMO Localization	Sulfide Conversion (%)	Stability (Reuse Cycles)
1	Trigonal bipyramidal	56% on S	81	1 (degrades rapidly)
2	Square-pyramidal	92% on V	44	5 (stable)

Key Research Findings

Electronic Effects : The covalent V–S bond in Complex 1 lowers activation barriers by localizing electron density on sulfur, enhancing oxidative reactivity .

Stability Trade-offs : Complex 2’s stability arises from vanadium-centered SOMO, though at the cost of reduced catalytic efficiency .

Bio-inspired Applications : Thiolate ligands mimic metalloenzyme active sites, enabling small-molecule activation (e.g., H$2$O$2$) for sustainable chemistry .